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Serotonins

Serotonin is a neurotransmitter that plays a crucial role in the regulation of mood, sleep, and appetite. It is synthesized from tryptophan through the action of the enzyme tryptophan hydroxylase. In the brain, serotonin is found in the raphe nuclei, where it modulates various neural pathways involved in emotional processing and behavior. Abnormal levels of serotonin have been implicated in several neurological and psychiatric disorders, including depression, anxiety, and bipolar disorder. Consequently, selective serotonin reuptake inhibitors (SSRIs) are commonly prescribed as antidepressants to increase serotonin availability in the brain by blocking its reabsorption into neurons. Additionally, serotonin serves as a hormone, produced primarily in the enterochromaffin cells of the gastrointestinal tract, where it regulates motility and secretion. The pharmacological actions of serotonin are diverse due to the presence of multiple receptor subtypes; these include 5-HT1-5-HT7 receptors, each mediating distinct physiological effects.
Serotonins
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